Cas no 186138-55-6 (L-Histidine,L-alanyl-L-lysyl-L-arginyl-L-histidyl-L-histidylglycyl-L-tyrosyl-L-lysyl-L-arginyl-L-lysyl-L-phenylalanyl-)

• Product Name: L-Histidine,L-alanyl-L-lysyl-L-arginyl-L-histidyl-L-histidylglycyl-L-tyrosyl-L-lysyl-L-arginyl-L-lysyl-L-phenylalanyl-
• CAS No: 186138-55-6
• MF: C₇₁H₁₀₉N₂₇O₁₄
• MW: 1564.79767203331
• CID: 1379231
• Update Time: 2024-08-16

L-Histidine,L-alanyl-L-lysyl-L-arginyl-L-histidyl-L-histidylglycyl-L-tyrosyl-L-lysyl-L-arginyl-L-lysyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine,L-alanyl-L-lysyl-L-arginyl-L-histidyl-L-histidylglycyl-L-tyrosyl-L-lysyl-L-arginyl-L-lysyl-L-phenylalanyl-
• L-Histidine, L-alanyl-L-lysyl-L-arginyl-L-histidyl-L-histidylglycyl-L-tyrosyl-L-lysyl-L-arginyl-L-lysyl-L-phenylalanyl-

• Inchi： 1S/C71H109N27O14/c1-41(75)59(101)90-48(15-5-8-24-72)61(103)93-52(19-12-28-84-71(78)79)65(107)97-56(32-45-35-81-39-87-45)68(110)96-55(31-44-34-80-38-86-44)60(102)85-37-58(100)89-53(30-43-20-22-47(99)23-21-43)66(108)94-49(16-6-9-25-73)62(104)92-51(18-11-27-83-70(76)77)63(105)91-50(17-7-10-26-74)64(106)95-54(29-42-13-3-2-4-14-42)67(109)98-57(69(111)112)33-46-36-82-40-88-46/h2-4,13-14,20-23,34-36,38-41,48-57,99H,5-12,15-19,24-33,37,72-75H2,1H3,(H,80,86)(H,81,87)(H,82,88)(H,85,102)(H,89,100)(H,90,101)(H,91,105)(H,92,104)(H,93,103)(H,94,108)(H,95,106)(H,96,110)(H,97,107)(H,98,109)(H,111,112)(H4,76,77,83)(H4,78,79,84)/t41-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-/m0/s1
• InChI Key： VMBHYQLUBBAFST-GUBPWTFESA-N
• SMILES： C(O)(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)CNC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 1563.86577

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• PSA: 691.55
• pka: 2.89±0.10(Predicted)